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The genus Peucedanum, a member of the Apiaceae family, encompasses over 120 species

distributed across Europe, Asia, and Africa.[1][2] These plants are a rich reservoir of secondary

metabolites, with furanocoumarins being a prominent and well-documented class of

compounds.[3] Furanocoumarins are characterized by a furan ring fused to a coumarin (benzo-

α-pyrone) nucleus, leading to either linear (psoralen-type) or angular (angelicin-type)

structures.[1][4] This technical guide provides an in-depth review of the furanocoumarins

isolated from various Peucedanum species, detailing their quantitative distribution, the

experimental protocols for their isolation and characterization, and their diverse biological

activities.

Quantitative Distribution of Furanocoumarins in
Peucedanum Species
The concentration and composition of furanocoumarins can vary significantly between different

Peucedanum species and even between different parts of the same plant. The following tables

summarize the quantitative data available in the literature.

Table 1: Furanocoumarin Content in the Fruits of Peucedanum luxurians[5]
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Compound Extraction Solvent
Concentration (mg/100 g
of dried plant material)

Peucedanin Dichloromethane 4563.94 ± 3.35

Stenocarpin isobutyrate Dichloromethane 187.32 ± 0.15

6',7'-Dihydroxybergamottin Dichloromethane 12.54 ± 0.02

Data obtained by High-Performance Liquid Chromatography with Diode-Array Detection

(HPLC-DAD).

Table 2: Furanocoumarin Content in Different Parts of Peucedanum tauricum[6]

Plant Part
Total
Furanocoumarins
(mg/g dry wt)

Predominant
Compound

Concentration of
Predominant
Compound (mg/g
dry wt)

Flowers 8.31 Peucedanin 5.04

Immature Fruits 20.49 Peucedanin 13.58

Mature Fruits 21.30 Peucedanin 13.51

Leaves 0.55 - 1.02 8-Methoxypeucedanin 0.55 - 1.02

Data obtained by Solid-Phase Extraction followed by High-Performance Liquid

Chromatography (SPE-HPLC).

Furanocoumarins Identified in Various Peucedanum
Species
A wide array of furanocoumarins has been isolated and identified from different Peucedanum

species. Table 3 provides a non-exhaustive list of these compounds and the species in which

they have been found.

Table 3: Selected Furanocoumarins from Peucedanum Species
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Furanocoumarin Peucedanum Species Reference

Alsaticocoumarin A P. alsaticum [7]

Bergapten
P. ruthenicum, P. tauricum, P.

zenkeri
[5][6][8]

Bergamottin P. alsaticum [9]

Imperatorin P. ostruthium, P. zenkeri [3][5]

Isoimperatorin
P. ostruthium, P. tauricum, P.

luxurians
[3][5][6]

Lucidafuranocoumarin A P. alsaticum [9]

8-Methoxypeucedanin P. tauricum [6]

12-Methoxypsoralen P. ruthenicum [8]

Ostruthin P. luxurians [5]

Ostruthol P. ostruthium [3]

Oxypeucedanin P. ostruthium, P. tauricum [3][6]

Oxypeucedanin hydrate P. ostruthium, P. tauricum [3][6]

Oxypeucedanin methanolate P. ostruthium [3]

Peucedanin

P. ruthenicum, P. tauricum, P.

luxurians, P. officinale, P.

morisonii

[5][6][8]

Phellopterin P. ostruthium [3]

Psoralen P. ruthenicum [8]

Xanthotoxin P. ostruthium [3]

Experimental Protocols
The isolation and characterization of furanocoumarins from Peucedanum species involve a

series of well-established phytochemical techniques. A generalized workflow is presented
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below, followed by detailed descriptions of the key experimental protocols.

General Experimental Workflow

Plant Material
(e.g., fruits, aerial parts)

Extraction
(e.g., Maceration, ASE, Soxhlet) Crude Extract Fractionation/Purification

(e.g., CC, HPLC, HSCCC, CPC) Isolated Furanocoumarins

Structure Elucidation
(e.g., NMR, MS)

Biological Activity
Screening

Furanocoumarins
(e.g., Lucidafuranocoumarin A) Inhibition Butyrylcholinesterase (BChE) Potential Neuroprotective

Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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